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Introduction
The blood-brain barrier (BBB) is a highly selective, semipermeable border of endothelial cells

that prevents solutes in the circulating blood from non-selectively crossing into the extracellular

fluid of the central nervous system (CNS) where neurons reside. Disruption of the BBB is a

critical event in the pathogenesis of numerous neurological diseases, including stroke, multiple

sclerosis, epilepsy, and neurodegenerative disorders.[1][2] It is therefore crucial to have reliable

and sensitive methods to assess BBB permeability.

Fluorescein isothiocyanate (FITC)-dextran is a widely used fluorescent tracer for evaluating

BBB integrity both in vivo and in vitro.[3][4] FITC-dextrans are polysaccharides available in a

range of molecular weights, allowing for the assessment of BBB permeability to molecules of

different sizes.[1][3][5] When the BBB is compromised, FITC-dextran extravasates from the

blood vessels into the brain parenchyma. The amount of extravasated FITC-dextran can be

quantified, providing a measure of BBB disruption.[6]

These application notes provide detailed protocols for assessing BBB disruption using FITC-

dextran in both in vivo animal models and in vitro cell culture systems.
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The principle of the assay is based on the intravenous or intraperitoneal administration of FITC-

dextran (in vivo) or its application to the apical side of a cell monolayer (in vitro). In a healthy

state with an intact BBB, the large, hydrophilic FITC-dextran molecules are confined to the

vascular compartment or the apical chamber.[7] Following an insult that disrupts the BBB, the

tight junctions between endothelial cells are compromised, leading to increased permeability.

This allows FITC-dextran to leak into the surrounding brain tissue or the basolateral chamber.

The amount of extravasated FITC-dextran is then measured using fluorescence microscopy or

fluorometry, providing a quantitative index of BBB permeability.[2][5]

Data Presentation: Quantitative Parameters
The choice of FITC-dextran molecular weight is critical and depends on the specific research

question. Smaller dextrans are used to detect subtle openings in the BBB, while larger

dextrans indicate more severe disruption.[5][8]

Molecular Weight
(kDa)

Typical Application
Typical
Concentration (in
vivo)

Typical
Concentration (in
vitro)

3-10

Assessing minor BBB

disruption and

paracellular

permeability.[1][3]

100 µL of 10 mg/mL

solution
0.1 - 1 mg/mL

40
Studying moderate

BBB breakdown.[9]
2 mg/mL 1 mg/mL

70

Evaluating significant

BBB disruption and

protein permeability.

[7][8][10]

20 mg/mL 1 mg/mL

500-2000

Investigating severe

vascular damage and

leakage.[6][9][11]

2 mg/mL Not commonly used
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In Vivo Blood-Brain Barrier Disruption Assay
This protocol is adapted for use in rodents and involves the systemic injection of FITC-dextran

followed by tissue analysis.[1][2]

Materials:

FITC-dextran (select appropriate molecular weight)

Sterile saline or Phosphate-Buffered Saline (PBS)

Anesthetic (e.g., Ketamine/Xylazine cocktail)

Perfusion pump

4% Paraformaldehyde (PFA) in PBS

Sucrose solutions (15% and 30% in PBS)

Optimal Cutting Temperature (OCT) compound

Fluorescence microscope or plate reader

Reagent Preparation:

FITC-Dextran Solution: Dissolve FITC-dextran in sterile saline or PBS to the desired

concentration (e.g., 20 mg/mL for 70 kDa FITC-dextran).[7] Protect the solution from light.

4% PFA: Prepare fresh from paraformaldehyde powder. Handle under a fume hood.

Sucrose Solutions: Prepare 15% and 30% (w/v) sucrose in PBS for cryoprotection.

Procedure:

Animal Preparation: Anesthetize the animal using an approved protocol.

FITC-Dextran Injection: Inject the FITC-dextran solution intraperitoneally or intravenously

(tail vein).[2] A typical circulation time is 15-60 minutes.[2][6]
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Perfusion: After the circulation period, perform transcardial perfusion with cold PBS to

remove the tracer from the vascular compartment, followed by perfusion with 4% PFA to fix

the tissue.[3]

Brain Extraction and Post-fixation: Carefully dissect the brain and post-fix in 4% PFA

overnight at 4°C.

Cryoprotection: Transfer the brain to a 15% sucrose solution until it sinks, then transfer to a

30% sucrose solution until it sinks.

Freezing and Sectioning: Embed the brain in OCT compound and freeze. Cut cryosections

(e.g., 20-30 µm) using a cryostat.

Imaging and Quantification:

Microscopy: Mount the sections on slides and visualize the extravasated FITC-dextran

using a fluorescence microscope. Capture images from regions of interest. Quantification

can be performed by measuring the fluorescence intensity in the brain parenchyma

relative to the vessel lumen.

Fluorometry: Homogenize brain tissue in a suitable buffer. Centrifuge to pellet debris and

measure the fluorescence of the supernatant using a plate reader. A permeability index

can be calculated by normalizing the tissue fluorescence to the serum fluorescence.[2]

In Vitro Blood-Brain Barrier Disruption Assay
This protocol utilizes a transwell system with a monolayer of brain endothelial cells to model the

BBB.[4][8]

Materials:

Brain endothelial cells (e.g., bEnd.3, hCMEC/D3)[12][13]

Transwell inserts (e.g., 0.4 µm pore size)

Cell culture medium

FITC-dextran
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Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

Fluorescence plate reader

Procedure:

Cell Seeding: Seed the brain endothelial cells onto the apical side of the transwell inserts

coated with an appropriate extracellular matrix protein (e.g., fibronectin, collagen).[13]

Monolayer Formation: Culture the cells until a confluent monolayer is formed. Barrier

integrity can be monitored by measuring Transendothelial Electrical Resistance (TEER).[4]

Treatment: Treat the cells with the experimental compound (e.g., inflammatory agent, test

drug) to induce BBB disruption.

Permeability Assay:

Wash the cells gently with pre-warmed assay buffer.

Add FITC-dextran solution (e.g., 1 mg/mL) to the apical (upper) chamber.

Add fresh assay buffer to the basolateral (lower) chamber.

Incubate for a defined period (e.g., 30-60 minutes) at 37°C.

Sample Collection and Measurement:

Collect samples from the basolateral chamber.

Measure the fluorescence intensity of the samples using a plate reader

(Excitation/Emission ~490/520 nm).

Calculation of Permeability Coefficient (Pe): The permeability of the endothelial monolayer

can be expressed as a permeability coefficient.
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In Vivo Workflow In Vitro Workflow
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Caption: Experimental workflows for in vivo and in vitro FITC-dextran BBB disruption assays.
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Caption: Signaling pathways involved in inflammatory-mediated BBB disruption.
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Troubleshooting and Considerations
Autofluorescence: Brain tissue can exhibit autofluorescence. It is important to include control

animals or wells that have not received FITC-dextran to determine the background

fluorescence.[2]

Vascular Washout: In the in vivo assay, incomplete perfusion can leave FITC-dextran within

the blood vessels, leading to an overestimation of permeability. Ensure thorough perfusion.

Tracer Stability: Protect FITC-dextran solutions and stained tissues from light to prevent

photobleaching.

Fixation: Some studies suggest that certain fixation methods can cause low molecular weight

FITC-dextran to be washed out.[14] Immediate freezing of fresh tissue may be necessary for

smaller dextrans.[14]

TEER Measurement: For in vitro models, TEER is a good indicator of monolayer confluence

and tight junction integrity. Low TEER values may indicate a leaky monolayer, which could

affect the permeability results.[4]

Conclusion
The FITC-dextran assay is a robust and versatile method for assessing blood-brain barrier

disruption. By selecting the appropriate molecular weight tracer and protocol, researchers can

obtain valuable quantitative and qualitative data on BBB permeability in various physiological

and pathological conditions. Careful attention to experimental detail and appropriate controls

are essential for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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